5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide

• Molecular Formula: C22H17N5O6
• Molecular Weight: 447.4 g/mol
• IUPAC Name: 5-nitro-1-N//',3-N//'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide
• InChI: InChI=1S/C22H17N5O6/c28-19-7-3-1-5-14(19)12-23-25-21(30)16-9-17(11-18(10-16)27(32)33)22(31)26-24-13-15-6-2-4-8-20(15)29/h1-13,23-24H,(H,25,30)(H,26,31)/b14-12+,15-13+
• InChI Key: QOXWBSGVYBOCRP-QUMQEAAQSA-N
• Isomeric SMILES: C1=C/C(=C\NNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)NN/C=C/3\C=CC=CC3=O)/C(=O)C=C1
• SMILES: C1=CC(=CNNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)NNC=C3C=CC=CC3=O)C(=O)C=C1

Description

5-nitro-1-N,3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide, also known as NBDH, is a chemical compound that has gained significant attention in scientific research due to its potential as an anti-cancer and anti-inflammatory agent. In

Scientific Research Applications

5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has shown promising results in scientific research as an anti-cancer and anti-inflammatory agent. Studies have shown that 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Mechanism of Action

The mechanism of action of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide involves the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a key signaling pathway involved in cancer cell growth. Additionally, 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has been shown to have several biochemical and physiological effects. In vitro studies have shown that 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In vivo studies have shown that 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide in lab experiments is its high purity and stability. Additionally, 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has been shown to have low toxicity in vitro and in vivo. However, one limitation of using 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide. One area of research is the development of more efficient synthesis methods to produce 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide in larger quantities. Additionally, further studies are needed to determine the optimal dosage and administration method of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide for anti-cancer and anti-inflammatory effects. Furthermore, research is needed to explore the potential of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide as a treatment for other diseases, such as neurodegenerative diseases and autoimmune diseases.
Conclusion:
In conclusion, 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide is a chemical compound that has shown promising results as an anti-cancer and anti-inflammatory agent in scientific research. Its mechanism of action involves the inhibition of key signaling pathways involved in cancer cell growth and inflammation. 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has several biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. There are several future directions for research on 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide, including the development of more efficient synthesis methods and the exploration of its potential as a treatment for other diseases.

Synthesis Methods

The synthesis of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide involves the reaction of 5-nitroisophthalic acid with hydrazine hydrate and cyclohexanone. The resulting compound is then reacted with formaldehyde and acetic acid to produce 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide. This synthesis method has been optimized to produce high yields of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide with high purity.